2-methyl-N-[(Z)-1-methylsulfanyl-2-nitroethenyl]propan-1-amine

• IUPAC Name: 2-methyl-N-[(Z)-1-methylsulfanyl-2-nitroethenyl]propan-1-amine
• InChI: InChI=1S/C7H14N2O2S/c1-6(2)4-8-7(12-3)5-9(10)11/h5-6,8H,4H2,1-3H3/b7-5-
• InChI Key: VHLMFCRBKTZDCX-ALCCZGGFSA-N
• Canonical SMILES: CC(C)CNC(=C[N+](=O)[O-])SC
• Isomeric SMILES: CC(C)CN/C(=C/[N+](=O)[O-])/SC
• Molecular Formula: C7H14N2O2S
• Molecular Weight: 190.27 g/mol
• CAS No.: 262276-97-1

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its uses and applications in various fields such as medicine, agriculture, or industry.

Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the reactants used, the conditions required, and the mechanism of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes studying the reactivity of the compound and the products formed.

Physical and Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Nitrogen-Containing Compounds in Cancer Research

Nitrogen-containing compounds, particularly those related to nitrosamines and aromatic amines, have been extensively studied for their roles in cancer research. Nitrosamines, for instance, are known carcinogens formed from nitrites and secondary amines present in tobacco smoke and various food products. Research in this area focuses on identifying the metabolic pathways of these compounds and their interactions with DNA, leading to carcinogenic outcomes (Hecht, 2002).

Food Safety and Amines

In food safety, the formation and mitigation of hazardous compounds like biogenic amines and N-nitroso compounds are critical areas of study. Biogenic amines are formed by the decarboxylation of amino acids in food and can lead to toxicity if consumed in high amounts. Advanced oxidation processes (AOPs) have been investigated for their effectiveness in reducing the levels of these compounds in water and food products, highlighting the importance of such nitrogen-containing compounds in environmental and food science research (Bhat & Gogate, 2021).

Environmental Impact and Treatment of Nitrogenous Compounds

The environmental impact of nitrogenous compounds, especially in water treatment, is another significant area of research. Advanced treatment methods aim to reduce the presence of nitrogen-containing disinfection by-products (N-DBPs) which are formed during water disinfection processes. These compounds, such as nitrosamines, pose a high risk due to their genotoxicity and are the subject of ongoing research to develop more effective water treatment processes (Bond et al., 2011).

Mechanism of Action

If the compound is a drug, the mechanism of action refers to how it produces its effect in the body.

Safety and Hazards

This involves studying the toxicity of the compound and the precautions that need to be taken while handling it.